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Technical Support Center: Tefzel® (ETFE) Tubing
Welcome to the Technical Support Center for Tefzel (ETFE) tubing. This resource is designed

for researchers, scientists, and drug development professionals to troubleshoot and prevent

common issues such as kinking and collapse in fluidic setups.

Troubleshooting Guides
This section provides step-by-step solutions to specific problems you may encounter during

your experiments.

Question: What should I do if my Tefzel tubing is kinking at a connection point?

Answer:

Kinking at connection points is often due to stress from sharp bends or improper installation.

Follow these steps to resolve the issue:

Inspect the Connection: Ensure the tubing is fully inserted into the fitting.[1] An incompletely

inserted tube can lead to improper ferrule engagement and increase the likelihood of kinking

under pressure.[1]

Eliminate Sharp Bends: Avoid forcing the tubing into a sharp turn immediately after the fitting.

Instead, use elbow fittings to change direction without stressing the tubing.[2][3]
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Provide Slack: Allow for some slack in the tubing to accommodate movement and prevent

tension at the fitting.[3] However, avoid excessive slack, which can lead to sagging and

potential kinking elsewhere.[3]

Use a Tube Bender: For precise and gradual bends near fittings, consider using a tube

bender to achieve the recommended bend radius without causing the tubing to flatten or

kink.[3]

Check for Damage: Inspect the tubing end for any scratches, dents, or burrs that could

compromise the seal and lead to stress points.[1] Always use a clean, sharp cutting tool for a

perpendicular cut and deburr the end before installation.[1]

Question: How can I prevent my Tefzel tubing from collapsing under vacuum?

Answer:

Tubing collapse under vacuum occurs when the external atmospheric pressure exceeds the

tubing's structural strength. Here’s how to prevent it:

Select Vacuum-Rated Tubing: Ensure the Tefzel tubing you are using is rated for the vacuum

level of your system.[4] Thicker wall tubing generally offers better resistance to collapse.[2][5]

Consider Reinforced Tubing: For deep vacuum applications, consider using reinforced

tubing. Reinforcements, such as braided fibers or spiral wire, enhance the tubing's structural

integrity and resistance to collapse.[2][6]

Avoid External Pressure: Ensure that no external pressure is being applied to the tubing,

such as from clamps being too tight or equipment resting on the line, as this can create a

weak point prone to collapse.[7]

Check for Obstructions: A blockage downstream can cause a significant pressure drop,

leading to tubing collapse.[7] Ensure your fluid path is clear.

Maintain Proper Temperature: High temperatures can soften the tubing, reducing its rigidity

and making it more susceptible to collapse under vacuum. Ensure the operating temperature

is within the recommended range for Tefzel.
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Question: My tubing is kinking after being moved or re-routed. What's the cause and solution?

Answer:

Re-routing can introduce new stress points and bends that exceed the tubing's minimum bend

radius.

Respect the Minimum Bend Radius: Every tube has a minimum bend radius, which is the

smallest radius it can be bent to without kinking or damage.[8][9] Bending the tubing tighter

than this radius will cause it to kink.

Use Gradual Bends: When routing the tubing, always opt for smooth, gradual bends instead

of sharp angles.[2][8]

Secure the Tubing: Use clamps or brackets to secure the tubing along its path.[6][8] This

prevents sagging and accidental sharp bends from occurring if the setup is bumped or

moved.

Plan Your Tubing Route: Before installation, plan the path of the tubing to minimize the

number of bends and ensure they are all within the acceptable radius.[10] Software tools can

assist in calculating pressure drops for complex routes.[10]

Inspect for Wear: Regularly check the tubing for any signs of wear, damage, or stress

whitening, especially after re-routing.[2] Replace any compromised sections to maintain the

integrity of your fluidic system.[2][3]

Frequently Asked Questions (FAQs)
What is the minimum bend radius for Tefzel tubing and why is it important?

The minimum bend radius is the smallest radius at which a tube can be bent without kinking,

flattening, or damaging it.[8][9] It is a critical parameter determined by the tubing's outer

diameter, wall thickness, and the material's flexibility.[9] Adhering to the minimum bend radius

is crucial for preventing flow restriction, pressure drops, and potential system failure.[8][11]

Exceeding this limit can cause the tube to collapse, obstructing the fluid path.[8]

How does temperature affect Tefzel tubing's flexibility and kink resistance?
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Temperature has a significant impact on the mechanical properties of Tefzel tubing.

High Temperatures: Elevated temperatures can cause the tubing to soften and lose some of

its structural integrity, making it more pliable but also more susceptible to kinking and

collapse under pressure or vacuum. Tefzel has a continuous use temperature of up to 150°C

(302°F).[12][13]

Low Temperatures: At low temperatures, Tefzel, like other polymers, will become stiffer and

less flexible.[14] This can increase the bend radius and make the tubing more brittle. Tefzel's
low-temperature embrittlement point is below -100°C (-148°F).[15]

What are the best practices for routing Tefzel tubing in a complex fluidic system?

Proper routing is essential for a reliable and maintainable fluidic system.[8]

Plan the Route: Design the tubing path to be as simple as possible, minimizing sharp bends

and potential stress points.[10]

Use Supports: Secure tubing with clamps or brackets to prevent movement and sagging.[8]

[16] When running multiple lines, stack them vertically to prevent the buildup of

contaminants.[17]

Avoid External Stresses: Do not use tubing as a handrail or support for other objects.[17]

Route tubing away from areas where it could be stepped on or damaged.[6][17]

Allow for Accessibility: Ensure that fittings and connections are accessible for maintenance

and inspection. Staggering fittings in multi-line runs can improve access.[17]

Incorporate Expansion Loops: Use U-bends to accommodate thermal expansion and

contraction, which prevents stress on fittings.

Are there any tools that can help prevent kinking?

Yes, several tools can aid in proper tubing installation and prevent kinking:

Tube Benders: These tools provide support to the tubing during bending, allowing for

smooth, precise curves that conform to the desired radius without causing collapse.[2][3]
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Bend Supports/Clips: These can be placed along the tubing route to maintain a gentle bend

and prevent kinking in tight spaces.[18]

Elbow Fittings: Instead of bending the tube at a sharp 90-degree angle, use an elbow fitting

to change the direction of the fluid path without stressing the tubing.[2][3]

Hose Clamps and Brackets: Properly securing the hose with clamps and brackets prevents

unwanted movement that can lead to kinking.[8]

Data Presentation
Table 1: Tefzel® (ETFE) Tubing Bend Radius Guidelines

Note: This table provides representative examples. The actual minimum bend radius can vary

based on the specific grade of Tefzel and the wall thickness. Always consult the manufacturer's

specifications for your specific tubing.[9]

Tubing ID (inches) Tubing OD (inches)
Wall Thickness
(inches)

Estimated
Minimum Bend
Radius (inches)

1/16 1/8 0.031 1.0

1/8 3/16 0.031 1.5

3/16 1/4 0.031 2.5

1/4 5/16 0.031 3.5

Experimental Protocols
Protocol: Kink Resistance Testing

This protocol outlines a general method for determining the kink resistance of Tefzel tubing,

adapted from standardized test methods for medical tubing.[19][20]

Objective: To determine the minimum bend radius at which tubing kinks or collapses.

Materials:
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Tefzel tubing sample (at least 12 inches long)

Set of cylindrical mandrels with decreasing, known radii

Calipers

Fluid pump and reservoir (optional, for flow reduction test)

Flow meter (optional)

Procedure:

Sample Preparation: Cut a straight section of the Tefzel tubing to the desired length. Ensure

the ends are cut cleanly and are free of burrs.

Initial Measurement: Measure and record the initial outer diameter (OD) of the tubing.

Bending Test (Mandrel Method):

Start with the largest diameter mandrel.

Carefully wrap the tubing 180° around the mandrel.[19]

Visually inspect the bent section of the tubing for any signs of kinking, flattening, or

ovalization.

If no kinking is observed, proceed to the next smallest mandrel and repeat the process.

The minimum bend radius is the radius of the smallest mandrel the tubing can be wrapped

around without a visible kink or a significant reduction in diameter (e.g., >50%).[19]

Flow Reduction Test (Optional):

For a more quantitative assessment, connect the tubing to a fluid circuit with a constant

pressure source.[20]

Measure the baseline flow rate through the straight, unbent tubing.[20]

Bend the tubing around successively smaller mandrels as in step 3.
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Measure the flow rate at each bend radius.

A significant drop in flow (e.g., a 50% reduction) indicates a kink.[20] The radius at which

this occurs is the critical bend radius for that flow condition.

Visualizations

Tubing Kinking or Collapse Observed

Is the issue at a connection point?

Check for sharp bends
Provide slack

Use elbow fittings

Yes

Is the tubing under vacuum?

No

Issue Resolved

Use vacuum-rated tubing
Consider reinforced tubing

Check for obstructions

Yes

Was the tubing recently moved?

No

Respect minimum bend radius
Use gradual bends

Secure tubing with clamps

Yes
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Click to download full resolution via product page

Caption: Troubleshooting workflow for kinking and collapse.
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Caption: Visualizing correct bend radius vs. a kink.
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Application Requirement

High Vacuum?

Select Thick-Walled or
Reinforced Tubing

Yes

High Temperature?

No

Verify Temp. Rating
(up to 150°C for Tefzel)

Yes

Tight Bends Required?

No

Choose smaller OD or
more flexible grade.

Check min. bend radius.

Yes

Optimal Tubing Selected

No

Click to download full resolution via product page

Caption: Decision tree for selecting the right tubing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215275#preventing-tefzel-tubing-kinking-and-
collapse-in-fluidic-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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